Cas no 1260672-32-9 ((2-chloro-1,3-oxazol-4-yl)methanamine)

• Product Name: (2-chloro-1,3-oxazol-4-yl)methanamine
• CAS No: 1260672-32-9
• MF: C₄H₅ClN₂O
• MW: 132.54829955101
• MDL: MFCD18250073
• CID: 5177888
• PubChem ID: 72213121
• Update Time: 2025-06-08

(2-chloro-1,3-oxazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-CHLORO-1,3-OXAZOL-4-YL)METHANAMINE
• (2-CHLOROOXAZOL-4-YL)METHANAMINE
• (2-CHLORO-1,3-OXAZOL-4-YL)METHYLAMINE
• starbld0043723
• AB72277
• 1-(2-chloro-1,3-oxazol-4-yl)methanamine
• (2-chloro-1,3-oxazol-4-yl)methanamine

• MDL： MFCD18250073
• Inchi： 1S/C4H5ClN2O/c5-4-7-3(1-6)2-8-4/h2H,1,6H2
• InChI Key： FJQITAMOPGKZAV-UHFFFAOYSA-N
• SMILES： ClC1=NC(=CO1)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 80.4
• XLogP3: 0.2
• Topological Polar Surface Area: 52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4-disubstituted oxazoles

Additional information on (2-chloro-1,3-oxazol-4-yl)methanamine

Introduction to (2-chloro-1,3-oxazol-4-yl)methanamine (CAS No. 1260672-32-9)

(2-chloro-1,3-oxazol-4-yl)methanamine, with the CAS number 1260672-32-9, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative has garnered attention due to its versatile structural framework and potential applications in drug development. The compound features a chlorinated oxazole ring connected to a methanamine group, which makes it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The oxazole core is a prominent scaffold in medicinal chemistry, known for its ability to engage in hydrogen bonding interactions and its stability under various chemical conditions. The presence of a chlorine substituent at the 2-position enhances the electrophilicity of the ring, making it susceptible to nucleophilic substitution reactions. This characteristic is particularly useful in constructing more complex molecular architectures. The methanamine moiety, on the other hand, provides a basic nitrogen atom that can participate in further functionalization, such as urea or carbamate formation, which are common strategies in drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting neurological disorders. (2-chloro-1,3-oxazol-4-yl)methanamine has emerged as a key intermediate in the synthesis of potential neuroactive compounds. Studies have demonstrated its utility in generating derivatives that exhibit inhibitory effects on enzymes such as monoamine oxidase (MAO) and acetylcholinesterase (AChE). These enzymes are crucial in regulating neurotransmitter levels and have been implicated in conditions like depression, Parkinson's disease, and Alzheimer's disease.

One of the most compelling aspects of (2-chloro-1,3-oxazol-4-yl)methanamine is its role in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. The oxazole ring can be strategically modified to interact with specific pockets on kinase domains, leading to the development of potent inhibitors. For instance, recent studies have shown that derivatives of this compound can inhibit tyrosine kinases involved in tumor growth and metastasis. The chlorine atom serves as a key pharmacophore, facilitating binding interactions that enhance inhibitory activity.

The synthesis of (2-chloro-1,3-oxazol-4-yl)methanamine involves multi-step organic transformations that highlight its synthetic versatility. One common approach involves the condensation of chlorinated oxazole with formamidine derivatives under basic conditions. This reaction proceeds via nucleophilic aromatic substitution (SNAr), where the methanamine group is introduced efficiently. The reaction conditions can be optimized to achieve high yields and purity, making it suitable for industrial-scale production.

The compound's reactivity also extends to its ability to form coordination complexes with transition metals. Metal complexes have been widely explored for their catalytic properties and potential therapeutic applications. In particular, complexes formed with copper and zinc have shown promise in antimicrobial and anti-inflammatory contexts. The oxazole ligand can chelate metal ions through its nitrogen atoms, creating stable complexes that exhibit enhanced bioactivity compared to their free ligand counterparts.

In conclusion, (2-chloro-1,3-oxazol-4-yl)methanamine (CAS No. 1260672-32-9) is a multifaceted compound with significant implications in pharmaceutical research. Its unique structural features make it an invaluable building block for synthesizing bioactive molecules targeting neurological and oncological disorders. The ongoing research into its derivatives underscores its importance as a scaffold for drug discovery efforts aimed at addressing unmet medical needs.